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Compound of Interest

Compound Name: 2,4,5-Triiodobenzoic acid
CAS No.: 35674-21-6
Cat. No.: B12692978
Get Quote
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Core Directive & Rationale

This guide deviates from standard "recipe-style" protocols to address the why and how of
manipulating plant architecture for yield optimization.

The Scientific Premise: Crop yield is often limited by apical dominance, where the main shoot
suppresses the development of lateral branches and reproductive sinks (pods/fruits) via Polar
Auxin Transport (PAT). TIBA (2,3,5-Triiodobenzoic acid) acts as a specific inhibitor of auxin
efflux carriers (PIN proteins).[1][2] By chemically disrupting this transport, we can "release”
lateral buds, shorten internodes, and redirect photoassimilates from vegetative elongation to
reproductive filling (source-sink rebalancing).

Critical Warning: TIBA is a hormetic compound. At low doses, it may stimulate rooting; at
optimal doses, it enhances yield; at high doses, it acts as a herbicide or severe growth
retardant. The experimental design below is structured to identify the "Goldilocks zone" for your
specific crop genotype.

Mechanism of Action & Physiological Logic
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To design a valid experiment, one must understand the molecular target. TIBA does not merely
"stop growth"; it alters the vector of auxin flow.[1][3][4]

Mechanistic Pathway (Visualization)[5]
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Caption: Figure 1. TIBA inhibits PIN-mediated auxin efflux, breaking apical dominance and
redirecting energy to lateral reproductive sinks.

Experimental Design Strategy

Do not rely on a single concentration. Genotypic sensitivity to TIBA varies significantly.

A. Experimental Structure (Randomized Block Design)

o Design: Randomized Complete Block Design (RCBD) with 4 replicates.
o Control: Carrier solvent only (O ppm TIBA).
» Treatment Factors:

o Concentration Gradient: 25, 50, 100, 150 ppm (mg/L).

o Application Timing: Critical window is R1 to R2 (Early Flowering). Application during
vegetative stages (V-stages) often results in stunting without yield benefit.

B. Target Dosage Ranges (Based on Literature)

Expected

Crop Target Conc. (ppm) Application Stage Physiological
Effect

Increased pod set,
Soybean 50 - 150 R1 (First Flower) reduced lodging,

branching.

Enhanced branching,

Chickpea 30-50 Pre-flowering ) )
synchronized maturity.
Reduced vegetative

Cotton 20-40 Early Square rank, improved boll
retention.
Reduced height,

Rice 10-25 Panicle Initiation increased harvest

index.
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Protocol 1: Preparation of TIBA Stock & Working
Solutions

TIBA is insoluble in water.[5] Attempting to mix it directly into water will result in precipitation

and failed experiments.

Reagents:

Pure TIBA (2,3,5-Triiodobenzoic acid) [CAS: 88-82-4][3][5][6]

1N NaOH (Sodium Hydroxide) OR 95% Ethanol

Distilled Water

Surfactant (Tween-20 or Triton X-100)

Step-by-Step Formulation:

Calculate Mass: To prepare 1 Liter of 1000 ppm Stock Solution, weigh exactly 1.0 g of TIBA.
Solubilization (The Critical Step):

o Method A (Alkaline): Dissolve the 1.0 g TIBA in 20-30 mL of 1N NaOH. Stir until clear.

o Method B (Alcoholic): Dissolve the 1.0 g TIBA in 50 mL of 95% Ethanol.

Dilution: Slowly add the dissolved concentrate to ~900 mL of distilled water while stirring.
Adjust final volume to 1 L.

o Note: If using Method A, check pH. If >8.5, neutralize slightly with dilute HCI to pH ~7.0 to
prevent leaf burn.

Working Solution: Dilute the stock to target concentrations (e.g., for 100 ppm, mix 100 mL
Stock + 900 mL Water).

Surfactant: Add 0.1% (v/v) Tween-20 (1 mL per Liter) to the final working solution to ensure
leaf adhesion.
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Protocol 2: Field/Greenhouse Application

Workflow Visualization:

Plant Stage Check Solution Prep Sprayer Calibration Foliar Application 24h Observation
(R1/Early Flower) (Fresh < 24hrs) (Target: Runoff) (Abaxial & Adaxial) (Check for Phytotoxicity)

Click to download full resolution via product page

Caption: Figure 2.[4][6] Application workflow ensuring correct phenological timing and
coverage.

Application Steps:

o Timing: Apply in the early morning (stomatal opening) on a day with no forecasted rain for 24
hours.

o Technique: Use a knapsack or boom sprayer. Spray until "point of runoff" (droplets just begin
to fall off leaves). Ensure coverage of the apical meristem and axillary buds.

o Control: Spray control plots with water + surfactant + solvent (ethanol/NaOH) equivalent to
the highest dose treatment to rule out solvent effects.

Protocol 3: Data Collection & Phenotyping

To validate the "Source-Sink™" hypothesis, you must collect specific metrics.

Key Metrics Table:
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Metric Method Rationale

. . Verifies auxin transport
_ Measure from soil to apical . . .
Plant Height (cm) o e ’ inhibition (dwarfing effect).
ip at harvest.
[3]

) Count primary lateral branches  Confirms release of apical
Branching Index )
>5cm. dominance.

Direct measure of sink

Pod/Fruit Number Total count per plant. ]
capacity.
o (Filled Pods / Total Pods) * Checks if resource redirection
Seed Filling %
100. was successful.

| Harvest Index (HI) | (Seed Weight / Total Biomass) * 100. | The ultimate measure of
physiological efficiency. |

Self-Validation Check:
 Did the plants dwarf? If NO, the concentration was too low or uptake failed.
¢ Did the plants yellow/burn? If YES, the concentration was too high or pH was unregulated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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